4-{[(3,5-Dimethylphenyl)methyl]amino}butan-2-ol

• Molecular Formula: C13H21NO
• Molecular Weight: 207.31 g/mol
• IUPAC Name: 4-[(3,5-dimethylphenyl)methylamino]butan-2-ol
• InChI: InChI=1S/C13H21NO/c1-10-6-11(2)8-13(7-10)9-14-5-4-12(3)15/h6-8,12,14-15H,4-5,9H2,1-3H3
• InChI Key: ZRGAXCKEOQOFQB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)CNCCC(C)O)C

Description

4-{[(3,5-Dimethylphenyl)methyl]amino}butan-2-ol is a secondary amine-alcohol derivative characterized by a butan-2-ol backbone substituted with a 3,5-dimethylbenzylamine group. Its molecular formula is C₁₃H₂₁NO (molecular weight: 207.31 g/mol). Synthetically, analogous compounds often employ reductive amination or ester hydrolysis, as seen in related syntheses .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-{[(3,5-Dimethylphenyl)methyl]amino}butan-2-ol typically involves the reaction of 3,5-dimethylbenzylamine with 2-butanone under reductive amination conditions. The reaction is usually carried out in the presence of a reducing agent such as sodium cyanoborohydride or hydrogen gas with a suitable catalyst like palladium on carbon. The reaction conditions often include a solvent such as methanol or ethanol and may require heating to facilitate the reaction.

Industrial Production Methods

On an industrial scale, the production of 4-{[(3,5-Dimethylphenyl)methyl]amino}butan-2-ol can be achieved through continuous flow processes that allow for better control of reaction parameters and higher yields. The use of automated systems and advanced catalytic methods can further enhance the efficiency and scalability of the production process.

Chemical Reactions Analysis

Types of Reactions

4-{[(3,5-Dimethylphenyl)methyl]amino}butan-2-ol undergoes various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a ketone or aldehyde.

Reduction: The compound can be reduced to form the corresponding amine.

Substitution: The amino group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are typically used.

Substitution: Reagents like alkyl halides or acyl chlorides can be used for substitution reactions.

Major Products Formed

Oxidation: Formation of 4-{[(3,5-Dimethylphenyl)methyl]amino}butan-2-one.

Reduction: Formation of 4-{[(3,5-Dimethylphenyl)methyl]amino}butane.

Substitution: Formation of various substituted derivatives depending on the reagents used.

Scientific Research Applications

4-{[(3,5-Dimethylphenyl)methyl]amino}butan-2-ol has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties, including its role as a precursor in drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 4-{[(3,5-Dimethylphenyl)methyl]amino}butan-2-ol involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may exert its effects by binding to these targets and modulating their activity. The exact pathways and molecular interactions depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

LY2456302 (KOR Antagonist)

Structure: LY2456302 ((S)-3-fluoro-4-(4-((2-(3,5-dimethylphenyl)pyrrolidin-1-yl)methyl)phenoxy)benzamide) shares the 3,5-dimethylphenyl group but incorporates a pyrrolidinylmethyl-benzamide scaffold instead of an amino alcohol chain . Pharmacology:

• Target : Selective κ-opioid receptor (KOR) antagonist with central nervous system (CNS) penetration.
• Clinical Data : Achieves full KOR occupancy at 10 mg in humans and is well-tolerated up to 35 mg .
  Key Differences :
• The amino alcohol chain in 4-{[(3,5-Dimethylphenyl)methyl]amino}butan-2-ol may reduce blood-brain barrier penetration compared to LY2456302’s fluorinated benzamide group, which enhances lipophilicity and target engagement.
• LY2456302’s pyrrolidine ring introduces conformational rigidity absent in the target compound.

ATB1095 (4-(3,4-Bis(benzyloxy)phenyl)butan-1-ol)

Structure : ATB1095 features a butan-1-ol chain linked to a 3,4-bis(benzyloxy)phenyl group, synthesized via ester hydrolysis and benzyl ether formation .
Properties :

• Lipophilicity : The benzyloxy groups increase hydrophobicity (LogP ≈ 4.2) compared to the target compound’s dimethylphenyl group (estimated LogP ≈ 2.8).
• Bioactivity : Benzyloxy-substituted analogs often exhibit enhanced binding to aromatic receptors (e.g., adrenergic or dopaminergic systems), whereas dimethyl groups may favor metabolic stability.

Methyl 4-(3,4-Dimethoxyphenyl)butanoate (D1)

Structure: D1 is a methyl ester derivative with a 3,4-dimethoxyphenylbutanoate chain . Functional Differences:

• The ester group in D1 confers susceptibility to esterase-mediated hydrolysis, unlike the stable secondary amine and hydroxyl groups in the target compound.
• Methoxy substituents (electron-donating) may alter electronic properties compared to the electron-neutral dimethyl groups in 4-{[(3,5-Dimethylphenyl)methyl]amino}butan-2-ol.

4-Amino-2-butanol

Structure: A simpler analog (C₄H₁₁NO, MW 89.13 g/mol) lacking aromatic substituents . Comparison:

• The absence of the 3,5-dimethylphenyl group reduces steric bulk and lipophilicity, likely diminishing membrane permeability and protein-binding capacity.

Biological Activity

4-{[(3,5-Dimethylphenyl)methyl]amino}butan-2-ol is an organic compound notable for its unique structural features, including a secondary alcohol group and a dimethylphenyl moiety. This compound has attracted attention in pharmacological research due to its potential biological activities, including antidepressant and anticancer effects. Understanding its interactions with biological systems is crucial for exploring its therapeutic applications.

Chemical Structure and Properties

The molecular formula of 4-{[(3,5-Dimethylphenyl)methyl]amino}butan-2-ol is C₁₂H₁₈N O, with a molecular weight of approximately 178.27 g/mol. The compound features a butanol backbone with an amino group and a substituted aromatic ring, which contribute to its chemical reactivity and biological activity.

Property	Value
Molecular Formula	C₁₂H₁₈N O
Molecular Weight	178.27 g/mol
Functional Groups	Alcohol, Amine

The biological activity of this compound can be attributed to several mechanisms:

• Hydrogen Bonding : The alcohol functional group facilitates hydrogen bonding with biological macromolecules, enhancing interaction with proteins and nucleic acids.
• Ionic Interactions : The amino group can participate in ionic interactions, further influencing the compound's biological activity.

These interactions suggest that 4-{[(3,5-Dimethylphenyl)methyl]amino}butan-2-ol may modulate various physiological processes.

Antidepressant Activity

Research indicates that compounds structurally similar to 4-{[(3,5-Dimethylphenyl)methyl]amino}butan-2-ol exhibit significant serotonin reuptake inhibition. This mechanism is associated with antidepressant effects:

• Case Study : A study explored the pharmacological profiles of dimethylphenyl-substituted amines, revealing that similar compounds demonstrated notable efficacy in modulating neurotransmitter levels, suggesting potential antidepressant properties.

Anticancer Activity

Preliminary studies have shown that derivatives of this compound exhibit cytotoxic effects against various cancer cell lines:

• Cytotoxicity Research : Investigations into related compounds indicated cytotoxicity against human cancer cell lines such as MCF-7 (breast cancer) and U-937 (leukemia). The IC50 values for these compounds were reported in the micromolar range, indicating promising results for further exploration in cancer therapy.

Activity Type	Observed Effects	Reference
Antidepressant	Serotonin reuptake inhibition
Cytotoxicity	IC50 values in micromolar range

Synthesis and Applications

The synthesis of 4-{[(3,5-Dimethylphenyl)methyl]amino}butan-2-ol involves multi-step organic reactions requiring careful control of conditions to achieve high purity yields. Common methods include:

• Oxidation : Conversion to ketones or aldehydes.
• Reduction : Formation of corresponding alcohols or amines.
• Substitution : Nucleophilic substitution reactions involving the amino group.

This compound serves as an intermediate in the synthesis of various organic compounds and has applications in medicinal chemistry and specialty chemical production.